Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone

• IUPAC Name: cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H24N2O/c1-11(2)13-10-15(3)8-9-16(13)14(17)12-6-4-5-7-12/h6,11,13H,4-5,7-10H2,1-3H3
• InChI Key: WZMLLCLRUQTAKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCN1C(=O)C2=CCCC2)C
• Molecular Formula: C14H24N2O
• Molecular Weight: 236.35 g/mol

Description

Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. This modulation may occur through the inhibition of certain enzymes involved in the metabolism of these neurotransmitters.
Biochemical and Physiological Effects:
Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone has been found to exhibit a range of interesting biochemical and physiological effects. These include the modulation of neurotransmitter activity, the inhibition of certain enzymes involved in neurotransmitter metabolism, and the potential for use as a therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone is its potential use as a therapeutic agent for the treatment of neurological disorders. This has led to significant interest in the compound from the scientific community. However, there are also some limitations to its use in lab experiments. For example, the exact mechanism of action is not fully understood, and there may be potential side effects associated with its use.

Future Directions

There are several future directions for research on Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone. One area of interest is in the development of more efficient synthesis methods for the compound. This could lead to increased availability and lower costs, making it more accessible for scientific research. Another area of research is in the identification of potential therapeutic applications for the compound, particularly in the treatment of neurological disorders. Finally, further studies are needed to fully understand the mechanism of action and potential side effects of Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone.

Synthesis Methods

The synthesis of Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone involves the reaction of cyclopentenone with 4-methyl-2-propan-2-ylpiperazine in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of the desired product. This method has been optimized for high yield and purity and has been used by several research groups for the preparation of this compound.

Scientific Research Applications

Cyclopenten-1-yl-(4-methyl-2-propan-2-ylpiperazin-1-yl)methanone has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the field of neuroscience, where this compound has been found to modulate the activity of certain neurotransmitters in the brain. This has led to its potential use as a therapeutic agent for the treatment of various neurological disorders.